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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025

C.l. Acid Brown 120: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of C.l. Acid Brown 120, a multi-azo acid dye.
The following sections outline its chemical and physical properties, manufacturing process, and
key identifiers, presenting a valuable resource for professionals in research and development.

Quantitative Data Summary

The key quantitative data for C.l. Acid Brown 120 are summarized in the table below for easy
reference and comparison.

Property Value

Molecular Formula C30H23N12Naz09S3[1]
Molecular Weight 860.75 g/mol [1]

C.l. Name Acid Brown 120[1]
C.I. Number 35020[1]

CAS Registry Number 6428-26-8[1]
Chemical Class Multi-azo[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12385025?utm_src=pdf-interest
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Physicochemical Properties

C.l. Acid Brown 120 is a red-light brown dye. It is soluble in water, forming a yellow-light brown
solution. In the presence of strong sulfuric acid, it appears dark brown and becomes tan upon
dilution. The addition of strong hydrochloric acid to its agueous solution results in a brown
precipitate, while adding a thick sodium hydroxide solution turns it orange-brown.[1]

Manufacturing Process

The synthesis of C.I. Acid Brown 120 involves a multi-step diazotization and coupling process.

The general workflow for its manufacturing is outlined below.
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Starting Materials

3-Aminobenzenesulfonic acid Benzene-1,3-diamine 2,4-Diaminobenzenesulfonic acid

Step 1

Synthesis Steps

Diazotization of
3-Aminobenzenesulfonic acid

Step 3

Coupling with
Benzene-1,3-diamine

Double Nitriding of

S en g ) 2,4-Diaminobenzenesulfonic acid (1 Moore)

Final Coupling

Final Broduct
A/

C.I. Acid Brown 120

Click to download full resolution via product page

Manufacturing workflow for C.I. Acid Brown 120.
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The manufacturing process begins with the diazotization of 3-Aminobenzenesulfonic acid. This
is followed by the coupling of the resulting product with Benzene-1,3-diamine. Two molar
equivalents of this intermediate product are then coupled with one molar equivalent of double
nitrided 2,4-Diaminobenzenesulfonic acid to yield the final C.l. Acid Brown 120 dye.[1]

Applications

While detailed experimental protocols are not readily available in public literature, C.I. Acid
Brown 120 is categorized as an acid dye, which suggests its primary application is in the
dyeing of materials such as wool, silk, and polyamide.[1] Further research indicates that it can
be adsorbed and removed by bentone clay, pointing to potential applications in wastewater
treatment and environmental remediation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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